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Introduction
DS88790512 is a potent and selective inhibitor of the Transient Receptor Potential Canonical 6

(TRPC6) ion channel, a non-selective cation channel implicated in a variety of physiological

and pathological processes.[1] Its high affinity and selectivity make it an excellent

pharmacological tool for studying TRPC6 function and for use as a reference compound in

high-throughput screening (HTS) campaigns aimed at identifying novel TRPC6 modulators.

These application notes provide detailed protocols for utilizing DS88790512 in common HTS

formats.

Mechanism of Action of DS88790512
DS88790512 is a bicyclo[4.3.0]nonane derivative that potently blocks the TRPC6 ion channel.

[1] The discovery of DS88790512 was guided by the principle of increasing molecular three-

dimensionality (fraction sp3) to enhance potency and selectivity. TRPC6 channels are typically

activated downstream of Gq-coupled G-protein coupled receptors (GPCRs) or receptor tyrosine
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kinases (RTKs). Activation of phospholipase C (PLC) by these receptors leads to the hydrolysis

of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and

diacylglycerol (DAG). DAG is the primary endogenous activator of TRPC6, leading to an influx

of Ca2+ and Na+ ions, which in turn depolarizes the cell membrane and triggers various

downstream signaling events.
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Gq-coupled receptor signaling pathway for TRPC6 activation.

Data Presentation: Inhibitory Activity of DS88790512
The inhibitory potency of DS88790512 against TRPC6 and its selectivity over other ion

channels are summarized below. This data is critical for establishing appropriate concentrations

for use as a positive control in screening assays.

Target IC50 (nM) Reference

TRPC6 11 [1]

hERG >100,000

hNaV1.5 >300,000

Experimental Protocols
The following are detailed protocols for high-throughput screening assays where DS88790512
can be used as a reference inhibitor.
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Cell-Based Calcium Influx Assay using a Fluorescent
Imaging Plate Reader (FLIPR)
This assay measures the inhibition of TRPC6-mediated calcium influx in a cellular context.
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Seed HEK293-TRPC6 cells
in 384-well plates

Incubate overnight

Load cells with a
calcium-sensitive dye

(e.g., Fluo-4 AM)

Incubate for 1 hour
at 37°C

Add test compounds and
DS88790512 (control)

Incubate for 10-20 minutes
at room temperature

Add TRPC6 agonist
(e.g., OAG or Acetylcholine)

Measure fluorescence kinetics
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Analyze data to determine
% inhibition and IC50
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Workflow for the cell-based calcium influx assay.
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Materials:

HEK293 cell line stably expressing human TRPC6

Culture medium: DMEM, 10% FBS, 1% Penicillin-Streptomycin, selection antibiotic (e.g.,

G418)

Assay buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4

Calcium-sensitive dye: Fluo-4 AM or similar

Probenecid (optional, to prevent dye extrusion)

DS88790512 stock solution (e.g., 10 mM in DMSO)

TRPC6 agonist: 1-oleoyl-2-acetyl-sn-glycerol (OAG) or carbachol/acetylcholine (if cells co-

express a suitable GPCR like the M3 muscarinic receptor)

384-well black, clear-bottom assay plates

Procedure:

Cell Plating:

Trypsinize and resuspend HEK293-TRPC6 cells in culture medium.

Seed cells into 384-well plates at a density of 20,000-40,000 cells per well.

Incubate overnight at 37°C, 5% CO2.

Dye Loading:

Prepare the dye loading solution by diluting the calcium-sensitive dye in assay buffer to

the desired final concentration (e.g., 2 µM Fluo-4 AM). Probenecid can be added at this

step (e.g., 2.5 mM final concentration).

Remove the culture medium from the cell plates and add 20-40 µL of the dye loading

solution to each well.
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Incubate the plates for 60 minutes at 37°C, 5% CO2.

Compound Addition:

Prepare serial dilutions of DS88790512 and test compounds in assay buffer. A typical

concentration range for DS88790512 would be from 1 nM to 10 µM.

Add the compound solutions to the respective wells of the assay plate. Include wells with

vehicle (e.g., 0.1% DMSO) for positive and negative controls.

Incubate for 10-20 minutes at room temperature.

Agonist Addition and Signal Detection:

Prepare the TRPC6 agonist solution in assay buffer at a concentration that elicits a

submaximal to maximal response (e.g., EC80).

Place the assay plate in the FLIPR instrument.

Initiate the reading, and after establishing a stable baseline, add the agonist to all wells.

Continue to record the fluorescence signal for 2-5 minutes.

Data Analysis:

The change in fluorescence upon agonist addition is indicative of calcium influx.

Calculate the percentage of inhibition for each compound concentration relative to the

vehicle control.

Determine the IC50 value for DS88790512 and test compounds by fitting the

concentration-response data to a four-parameter logistic equation.

Membrane Potential Assay
This assay measures the change in cell membrane potential upon TRPC6 activation.
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Workflow for the membrane potential assay.
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Materials:

HEK293 cell line stably expressing human TRPC6

Culture medium as described above

Assay buffer: HBSS with 20 mM HEPES, pH 7.4

Membrane potential-sensitive dye (e.g., FLIPR Membrane Potential Assay Kit)

DS88790512 stock solution

TRPC6 agonist (OAG or carbachol/acetylcholine)

384-well black, clear-bottom assay plates

Procedure:

Cell Plating: Follow the same procedure as in the calcium influx assay.

Dye Loading:

Prepare the membrane potential dye solution according to the manufacturer's instructions

in the provided assay buffer.

Remove the culture medium and add the dye solution to each well.

Incubate for 30-60 minutes at room temperature.

Compound Addition: Follow the same procedure as in the calcium influx assay.

Agonist Addition and Signal Detection:

Prepare the TRPC6 agonist solution.

Place the assay plate in a fluorescence plate reader.

Initiate the reading and, after establishing a baseline, add the agonist.
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Record the fluorescence change over time.

Data Analysis:

The increase in fluorescence corresponds to membrane depolarization.

Calculate the percentage of inhibition and IC50 values as described for the calcium influx

assay.

Conclusion
DS88790512 is a valuable tool for the study of TRPC6 ion channels. The protocols outlined in

these application notes provide a robust framework for the use of DS88790512 as a reference

inhibitor in high-throughput screening campaigns. The detailed methodologies for cell-based

calcium influx and membrane potential assays, along with the provided signaling pathway and

workflow diagrams, should enable researchers to effectively identify and characterize novel

modulators of TRPC6.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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